Cas no 1369353-77-4 (2-Bromo-4H,5H,6H-cyclopentabthiophen-4-one)

• Product Name: 2-Bromo-4H,5H,6H-cyclopentabthiophen-4-one
• CAS No: 1369353-77-4
• MF: C₇H₅BrOS
• MW: 217.082999944687
• MDL: MFCD22037360
• CID: 4594210
• PubChem ID: 82393560
• Update Time: 2025-06-20

2-Bromo-4H,5H,6H-cyclopentabthiophen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4H,5H,6H-cyclopenta[b]thiophen-4-one
• 2-Bromo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-one
• SCHEMBL23042702
• 1369353-77-4
• EN300-193501
• CS-0433260
• AT29694
• AKOS022689911
• 2-bromo-5,6-dihydrocyclopenta[b]thiophen-4-one
• Z1416172871
• 2-Bromo-4H,5H,6H-cyclopentabthiophen-4-one

• MDL： MFCD22037360
• Inchi： 1S/C7H5BrOS/c8-7-3-4-5(9)1-2-6(4)10-7/h3H,1-2H2
• InChI Key： YSGWNYYXJIIWDG-UHFFFAOYSA-N
• SMILES： C12CCC(=O)C=1C=C(Br)S2

Computed Properties

• Exact Mass: 215.92445g/mol
• Monoisotopic Mass: 215.92445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-4H,5H,6H-cyclopentabthiophen-4-one

Introduction to 2-Bromo-4H,5H,6H-cyclopentabthiophen-4-one (CAS No. 1369353-77-4)

2-Bromo-4H,5H,6H-cyclopentabthiophen-4-one is a specialized heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 1369353-77-4, belongs to the class of brominated polycyclic thiophenes, which are known for their diverse applications in medicinal chemistry and materials science. The unique structural features of this molecule, including its bromine substituent and the fused thiophene rings, make it a valuable intermediate in the synthesis of more complex molecules.

The bromine atom in 2-Bromo-4H,5H,6H-cyclopentabthiophen-4-one serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active compounds. The presence of the cyclopentabthiophene core enhances the compound's stability and reactivity, making it an attractive scaffold for drug discovery efforts.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from polycyclic aromatic systems. The 4H,5H,6H-cyclopentabthiophenone moiety is particularly interesting due to its ability to engage in π-stacking interactions and its potential to modulate biological targets such as receptors and enzymes. This has led to investigations into its derivatives as candidates for treating various diseases, including neurological disorders and cancer.

One of the most compelling aspects of 2-Bromo-4H,5H,6H-cyclopentabthiophen-4-one is its role as a precursor in the synthesis of small-molecule inhibitors. For instance, researchers have explored its use in generating kinase inhibitors by appending specific pharmacophores that interact with target proteins. The bromine substituent allows for selective modifications that can fine-tune the binding affinity and selectivity of these inhibitors. Such modifications are crucial for minimizing side effects and improving therapeutic efficacy.

The compound's relevance extends beyond pharmaceutical applications into the realm of advanced materials. Polycyclic thiophenes are widely used in the development of organic semiconductors due to their conjugated π-systems, which facilitate charge transport. The introduction of a bromine atom can further enhance these properties by influencing molecular packing and electronic characteristics. This has spurred interest in using 2-Bromo-4H,5H,6H-cyclopentabthiophen-4-one as a building block for organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices.

Recent advancements in synthetic methodologies have also highlighted the utility of 2-Bromo-4H,5H,6H-cyclopentabthiophen-4-one in flow chemistry and microwave-assisted reactions. These techniques enable faster and more efficient synthesis compared to traditional batch processes, reducing waste and improving scalability. Such innovations are particularly important in industrial settings where cost-effectiveness and environmental sustainability are paramount.

The chemical properties of 2-Bromo-4H,5H,6H-cyclopentabthiophen-4-one make it an excellent candidate for exploring new synthetic pathways. Its reactivity with various nucleophiles allows for the creation of diverse molecular architectures, which can be further modified through sequential functionalizations. This flexibility is essential for designing molecules with tailored biological activities.

In conclusion,2-Bromo-4H,5H,6H-cyclopentabthiophen-4-one (CAS No. 1369353-77-4) represents a significant advancement in the field of heterocyclic chemistry. Its unique structural features and reactivity profile position it as a cornerstone intermediate for pharmaceuticals and advanced materials alike. As research continues to uncover new applications for this compound,its importance is likely to grow, driving further innovation in synthetic chemistry and drug discovery.